Cas no 2137618-93-8 (5-chloro-1-cyclohexyl-1H-1,3-benzodiazole)

• Product Name: 5-chloro-1-cyclohexyl-1H-1,3-benzodiazole
• CAS No: 2137618-93-8
• MF: C₁₃H₁₅ClN₂
• MW: 234.724601984024
• CID: 6573847
• PubChem ID: 15429072
• Update Time: 2024-01-10

5-chloro-1-cyclohexyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-cyclohexyl-1H-1,3-benzodiazole
• EN300-1116187
• 2137618-93-8

• Inchi： 1S/C13H15ClN2/c14-10-6-7-13-12(8-10)15-9-16(13)11-4-2-1-3-5-11/h6-9,11H,1-5H2
• InChI Key： BOUNHKUWPFEACD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=CN2C1CCCCC1

Computed Properties

• Exact Mass: 234.0923762g/mol
• Monoisotopic Mass: 234.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.8Ų